Cas no 897472-31-0 (6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole)

• Product Name: 6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
• CAS No: 897472-31-0
• MF: C₂₂H₂₃FN₄O₃S₂
• MW: 474.571425676346
• CID: 5480081
• Update Time: 2025-06-10

6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(6-fluoro-2-benzothiazolyl)-1-piperazinyl][4-(1-pyrrolidinylsulfonyl)phenyl]-
• 6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C22H23FN4O3S2/c23-17-5-8-19-20(15-17)31-22(24-19)26-13-11-25(12-14-26)21(28)16-3-6-18(7-4-16)32(29,30)27-9-1-2-10-27/h3-8,15H,1-2,9-14H2
• InChI Key： CVOXLXNWKIJWQW-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(F)C=C3S2)CC1)(C1=CC=C(S(N2CCCC2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

Research Brief on 6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS: 897472-31-0)

In recent years, the compound 6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS: 897472-31-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This benzothiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The unique structural features of this compound, including the fluorine substitution and the sulfonyl-pyrrolidine moiety, contribute to its distinct pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound as a potent inhibitor of a key enzyme involved in inflammatory pathways. The research team employed a combination of computational modeling and in vitro assays to elucidate the binding mechanism and inhibitory activity of 6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole. Their findings revealed a high affinity for the target enzyme, with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for further development.

Another significant study, conducted by a collaborative team from several academic institutions, investigated the pharmacokinetic properties of this compound. The researchers utilized advanced analytical techniques, including LC-MS/MS, to assess its metabolic stability, plasma protein binding, and bioavailability. The results indicated favorable pharmacokinetic profiles, with moderate clearance and good oral absorption, making it a viable candidate for preclinical development.

Furthermore, the compound's potential applications in oncology have been explored in a recent preclinical study. The research demonstrated that 6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific molecular targets. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a novel anticancer agent.

In addition to its therapeutic potential, the synthetic routes for this compound have been optimized in recent publications. A team of chemists reported a scalable and efficient synthesis protocol, which improves the yield and purity of the final product. This advancement is crucial for facilitating further research and potential large-scale production.

Despite these promising findings, challenges remain in the development of 6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole. Issues such as off-target effects and potential toxicity in vivo need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance selectivity and reduce adverse effects, as well as comprehensive preclinical evaluations to validate its safety and efficacy.

In conclusion, the compound 6-fluoro-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS: 897472-31-0) represents a promising candidate in medicinal chemistry, with potential applications in inflammation, oncology, and other therapeutic areas. Continued research and development efforts are essential to fully realize its clinical potential and translate these findings into tangible therapeutic benefits.